Cas no 84909-42-2 (2-Quinolinol, 4-chloro-)

• Product Name: 2-Quinolinol, 4-chloro-
• CAS No: 84909-42-2
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 5233899
• Update Time: 2025-06-13

2-Quinolinol, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinol, 4-chloro-

• Inchi： 1S/C9H6ClNO/c10-7-5-9(12)11-8-4-2-1-3-6(7)8/h1-5H,(H,11,12)
• InChI Key： YJXTZWWKNXVRHA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(Cl)=CC=1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-Quinolinol, 4-chloro-

Professional Introduction to 2-Quinolinol, 4-chloro (CAS No. 84909-42-2)

2-Quinolinol, 4-chloro, identified by its Chemical Abstracts Service (CAS) number 84909-42-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic molecule, featuring a quinoline backbone with a hydroxyl group at the 2-position and a chlorine substituent at the 4-position, has garnered considerable attention due to its versatile structural framework and potential biological activities. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The structural motif of 2-Quinolinol, 4-chloro is reminiscent of many bioactive molecules that have been investigated for their pharmacological effects. Quinoline derivatives are well-documented for their role in treating various diseases, including malaria and bacterial infections. The presence of both hydroxyl and chloro groups enhances the compound's reactivity, enabling further functionalization through synthetic chemistry techniques. This adaptability has positioned 2-Quinolinol, 4-chloro as a key intermediate in the development of new chemical entities (NCEs) targeting diverse biological pathways.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel compounds with therapeutic potential. Researchers have leveraged the structural features of 2-Quinolinol, 4-chloro to design molecules that interact with specific biological targets. For instance, studies have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The chlorine atom at the 4-position serves as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of additional functional groups to fine-tune biological activity.

One notable area of research involves the use of 2-Quinolinol, 4-chloro as a precursor in the synthesis of antimalarial agents. Quinoline-based compounds remain a cornerstone in antiparasitic drug discovery due to their efficacy against Plasmodium species. The hydroxyl group in 2-Quinolinol, 4-chloro allows for modifications that can enhance binding affinity to parasite proteins, while the chloro substituent provides stability against metabolic degradation. Such structural features are critical for developing drugs with improved pharmacokinetic profiles.

The compound's potential extends beyond antimalarial applications. Emerging research suggests that derivatives of 2-Quinolinol, 4-chloro may exhibit antimicrobial properties, making them candidates for addressing antibiotic-resistant pathogens. The quinoline scaffold is known to disrupt bacterial cell membranes and inhibit essential metabolic pathways. By incorporating structural analogs like 2-Quinolinol, 4-chloro, scientists aim to identify novel mechanisms of action that could circumvent existing resistance strategies.

Furthermore, the synthesis of 2-Quinolinol, 4-chloro exemplifies modern synthetic methodologies that prioritize efficiency and sustainability. Green chemistry principles have been integrated into its production process, minimizing waste and reducing reliance on hazardous reagents. Techniques such as flow chemistry and catalytic hydrogenation have been employed to streamline reactions while maintaining high yields. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The pharmacokinetic behavior of 2-Quinolinol, 4-chloro and its derivatives is another critical aspect under investigation. Researchers are employing molecular dynamics simulations to predict how these compounds interact with biological systems over time. Such simulations help in optimizing drug delivery systems and predicting side effects before clinical trials commence. The integration of computational tools with experimental data has significantly reduced the time required to bring new drugs from discovery to market.

In conclusion,2-Quinolinol, 4-chloro (CAS No. 84909-42-2) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-Quinolinol, 4-chloro is poised to play an increasingly important role in addressing unmet medical needs through rational drug design and advanced synthetic chemistry.